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Compound of Interest

Compound Name: Ethyl 5-methyl-4-oxohexanoate

Cat. No.: B1338096

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 5-methyl-4-oxohexanoate,
a keto ester of significant interest in organic synthesis and potential applications in drug
discovery. This document details its chemical properties, synthesis, and relevant reaction
pathways, offering valuable insights for professionals in the field.

Core Molecular Information

Ethyl 5-methyl-4-oxohexanoate is an organic compound classified as a keto ester. Its
structure consists of a six-carbon hexanoate chain with a methyl group at the fifth carbon and a
ketone group at the fourth position. An ethyl group is attached to the ester oxygen.

Molecular Formula: CoH1603[1][2]

The structural formula reveals a chiral center at the C5 position, indicating the potential for
stereoisomers. The presence of both a ketone and an ester functional group makes it a
versatile intermediate for various chemical transformations.

Physicochemical and Spectroscopic Data

A summary of the key physicochemical and predicted spectroscopic data for Ethyl 5-methyl-4-
oxohexanoate is presented below. This information is crucial for its identification, purification,
and handling in a laboratory setting.
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Property

Value

Reference

Molecular Weight

172.22 g/mol

[3]4]

Monoisotopic Mass

172.10994 Da

[1]

XlogP (predicted)

11

[1]

CAS Number

54857-48-6

[5]

Predicted Collision Cross Section (CCS) Data:[1]

Adduct m/z Predicted CCS (A2
[M+H]* 173.11722 139.1

[M+Na]* 195.09916 145.2

[M-H]- 171.10266 139.3

M+NHa4]* 190.14376 159.5

[

[M+K]+ 211.07310 145.8

Synthesis and Experimental Protocols

The synthesis of 3-keto esters such as Ethyl 5-methyl-4-oxohexanoate can be achieved

through various organic reactions. A common approach involves the Claisen condensation or

related acylation reactions. While a specific detailed protocol for this exact molecule is not

readily available in the provided search results, a general procedure for a related compound,

methyl 4-oxohexanoate, can be adapted.

lllustrative Synthesis Workflow:

The following diagram outlines a generalized workflow for the synthesis of a keto ester, which

can be conceptually applied to Ethyl 5-methyl-4-oxohexanoate.
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Caption: Generalized workflow for the synthesis of a keto ester.
General Experimental Protocol (Adapted from related syntheses):

o Materials: An appropriate ester (e.g., ethyl isovalerate) and an acylating agent (e.g., ethyl
acetate), a strong base (e.g., sodium ethoxide), anhydrous solvent (e.g., ethanol or THF),
and reagents for workup (e.g., dilute acid, saturated sodium bicarbonate, brine, drying agent
like anhydrous sodium sulfate).

e Procedure:

o A solution of the base is prepared in the anhydrous solvent under an inert atmosphere
(e.g., nitrogen or argon).

o The ester is added dropwise to the base solution at a controlled temperature (often 0 °C or
below).

o The acylating agent is then added slowly to the reaction mixture.

o The reaction is stirred for several hours, and the progress is monitored by a suitable
technique (e.g., Thin Layer Chromatography - TLC).

o Upon completion, the reaction is quenched by pouring it into an acidic aqueous solution
(e.g., dilute HCI) over ice.

o The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

o The combined organic layers are washed with saturated sodium bicarbonate solution and
brine.

o The organic layer is dried over a drying agent, filtered, and the solvent is removed under
reduced pressure.

o The crude product is then purified, typically by vacuum distillation or column
chromatography.
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Potential Signaling Pathway Involvement
(Hypothetical)

Given its structure as a keto ester, Ethyl 5-methyl-4-oxohexanoate could potentially interact
with various biological pathways, particularly those involving lipid metabolism or enzymatic
processes that recognize keto or ester moieties. The following diagram illustrates a
hypothetical interaction where it might act as a substrate or inhibitor for a metabolic enzyme.

Ethyl 5-methyl-4-oxohexanoate Binds to Metabolic Enzyme Catalyzes conversion to > Metabolite(s) > Downstream

(Substrate) (e.g., Esterase, Reductase) Biological Effect

Click to download full resolution via product page
Caption: Hypothetical enzymatic conversion of Ethyl 5-methyl-4-oxohexanoate.

This guide provides a foundational understanding of Ethyl 5-methyl-4-oxohexanoate for
researchers and professionals. Further experimental investigation is necessary to fully
elucidate its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 5-methyl-4-
oxohexanoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338096#ethyl-5-methyl-4-oxohexanoate-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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